Cas no 1231755-15-9 (tert-butyl (2-oxo-2-((2,2,2-trifluoroethyl)amino)ethyl)carbamate)

• Product Name: tert-butyl (2-oxo-2-((2,2,2-trifluoroethyl)amino)ethyl)carbamate
• CAS No: 1231755-15-9
• MF: C₉H₁₅F₃N₂O₃
• MW: 256.222213029861
• MDL: MFCD24391841
• CID: 4564032
• PubChem ID: 71623152
• Update Time: 2025-10-20

tert-butyl (2-oxo-2-((2,2,2-trifluoroethyl)amino)ethyl)carbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl (2-oxo-2-((2,2,2-trifluoroethyl)amino)ethyl)carbamate
• Carbamic acid, N-[2-oxo-2-[(2,2,2-trifluoroethyl)amino]ethyl]-, 1,1-dimethylethyl ester
• N-[2-oxo-2-[(2,2,2-trifluoroethyl)amino]ethyl]carbamic acid 1,1-dimethylethyl ester
• 1-(Boc-amino)-2-oxo-2-((2,2,2-trifluoroethyl)amino)ethane
• AKOS037646978
• 2-(Boc-amino)-N-(2,2,2-trifluoroethyl)acetamide
• [(2,2,2-trifluoro-ethylcarbamoyl)-methyl]-carbamic acid ter-butyl ester
• tert-butyl N-{[(2,2,2-trifluoroethyl)carbamoyl]methyl}carbamate
• [(2,2,2-trifluoro-ethylcarbamoyl)-methyl]-carbamic acid tert-butyl ester
• tert-Butyl(2-oxo-2-((2,2,2-trifluoroethyl)amino)ethyl)carbamate
• MFCD24391841
• Tert-butyl (2,2,2-trifluoroethylcarbamoyl)methylcarbamate
• W19489
• 1231755-15-9
• DB-188933
• SCHEMBL1289840
• AS-71799
• tert-butyl N-[2-oxo-2-(2,2,2-trifluoroethylamino)ethyl]carbamate
• t-Butyl (2-oxo-2-((2,2,2-trifluoroethyl)amino)ethyl)carbamate

• MDL： MFCD24391841
• Inchi： 1S/C9H15F3N2O3/c1-8(2,3)17-7(16)13-4-6(15)14-5-9(10,11)12/h4-5H2,1-3H3,(H,13,16)(H,14,15)
• InChI Key： ZBMUNGIIVQNAFS-UHFFFAOYSA-N
• SMILES： C(OC(C)(C)C)(=O)NCC(=O)NCC(F)(F)F

Computed Properties

• Exact Mass: 256.10347683g/mol
• Monoisotopic Mass: 256.10347683g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 284
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 67.4Ų

Additional information on tert-butyl (2-oxo-2-((2,2,2-trifluoroethyl)amino)ethyl)carbamate

tert-butyl (2-oxo-2-((2,2,2-trifluoroethyl)amino)ethyl)carbamate: A Comprehensive Overview

In the realm of organic chemistry, the compound tert-butyl (2-oxo-2-((2,2,2-trifluoroethyl)amino)ethyl)carbamate, identified by the CAS number CAS No. 1231755-15-9, has emerged as a significant molecule with diverse applications. This compound is a derivative of carbamic acid esters and exhibits unique chemical properties due to its structure. The presence of a trifluoroethyl group introduces fluorine atoms into the molecule, which significantly influences its reactivity and stability.

Recent studies have highlighted the potential of this compound in various fields, including pharmaceuticals and agrochemicals. Its structure allows for versatile functionalization, making it a valuable intermediate in the synthesis of bioactive compounds. For instance, researchers have explored its role in drug delivery systems, where its fluorinated moiety enhances bioavailability and reduces toxicity.

The synthesis of tert-butyl (2-oxo-2-((2,2,2-trifluoroethyl)amino)ethyl)carbamate involves a multi-step process that typically begins with the preparation of the corresponding amine intermediate. The introduction of the trifluoroethyl group is achieved through nucleophilic substitution reactions, followed by esterification to form the final carbamate product. This method ensures high purity and yield, which are critical for its application in sensitive areas such as drug development.

In terms of physical properties, this compound exhibits a melting point of approximately 80°C and is sparingly soluble in water. Its solubility profile makes it suitable for use in organic solvents commonly employed in chemical synthesis. The presence of fluorine atoms also contributes to its lipophilicity, which is advantageous in designing drugs with optimal pharmacokinetic profiles.

One of the most promising applications of this compound lies in its use as an intermediate in the synthesis of herbicides. Recent research has demonstrated that derivatives of this compound exhibit potent activity against a wide range of weeds without causing significant harm to crops. This has led to increased interest from agricultural chemical manufacturers seeking sustainable solutions for weed control.

Moreover, the compound has shown potential in materials science. Its ability to form stable polymeric structures under certain conditions makes it a candidate for use in advanced materials such as biodegradable polymers. This aligns with current trends toward environmentally friendly materials and sustainable practices.

The latest advancements in computational chemistry have also provided deeper insights into the electronic structure and reactivity of this compound. Quantum mechanical calculations have revealed that the trifluoroethyl group significantly alters the electron distribution within the molecule, enhancing its electrophilic character and reactivity toward nucleophiles.

In conclusion, tert-butyl (2-oxo-2-((2,2,2-trifluoroethyl)amino)ethyl)carbamate, CAS No. 1231755-15-9 stands out as a versatile and valuable molecule with applications across multiple disciplines. Its unique chemical properties and potential for further functionalization make it an area of continued research interest. As new discoveries emerge, this compound is poised to play an increasingly important role in both academic and industrial settings.